Cas no 1025717-28-5 (1-(5-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one)

• Product Name: 1-(5-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
• CAS No: 1025717-28-5
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• CID: 6199025
• PubChem ID: 23073529
• Update Time: 2025-06-15

1-(5-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
• SCHEMBL1505548
• EN300-1124854
• 1025717-28-5

• Inchi： 1S/C10H11BrN2O/c1-13(2)4-3-10(14)8-5-9(11)7-12-6-8/h3-7H,1-2H3/b4-3+
• InChI Key： GLDHCTXOXXKUEB-ONEGZZNKSA-N
• SMILES： BrC1=CN=CC(=C1)C(/C=C/N(C)C)=O

Computed Properties

• Exact Mass: 254.00548g/mol
• Monoisotopic Mass: 254.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one

Introduction to 1-(5-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one (CAS No. 1025717-28-5)

The compound 1-(5-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, identified by its CAS number 1025717-28-5, is a versatile intermediate in the field of pharmaceutical and agrochemical research. Its molecular structure, featuring a 5-bromopyridine moiety linked to an allylamine group, makes it a valuable building block for synthesizing more complex molecules. This introduction explores the compound's chemical properties, synthetic pathways, and its emerging applications in modern medicinal chemistry.

Chemically, 1-(5-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one belongs to the class of pyridine derivatives, which are widely recognized for their biological activity and role in drug development. The presence of a bromine substituent at the 5-position of the pyridine ring enhances its reactivity, allowing for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The allylamine component provides a nucleophilic site for addition reactions, making it useful in constructing heterocyclic scaffolds. These features have positioned this compound as a key intermediate in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic molecules.

In recent years, the demand for novel heterocyclic compounds has surged due to their potential in addressing unmet medical needs. The 5-bromopyridine scaffold is particularly prominent in this regard, as it serves as a core structure in numerous FDA-approved drugs. For instance, derivatives of this motif have been explored in the development of tyrosine kinase inhibitors (TKIs), which are crucial in treating cancers such as chronic myeloid leukemia (CML). The compound 1-(5-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one leverages this framework by incorporating an allylamine group, which can be further modified to introduce additional pharmacophores. This flexibility has been exploited in recent studies aimed at discovering next-generation antitumor agents.

Synthetically, the preparation of 1-(5-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one typically involves multi-step reactions starting from commercially available pyridine precursors. A common approach involves bromination of 3-methylpyridine followed by condensation with dimethylamine and an allylating agent. Advances in catalytic systems have enabled more efficient and scalable syntheses, reducing the need for hazardous reagents and improving yields. For example, palladium-catalyzed cross-coupling reactions now allow for direct functionalization of the pyridine ring under mild conditions, enhancing both selectivity and sustainability.

The utility of this compound extends beyond pharmaceuticals into the realm of agrochemicals. Pyridine derivatives are well-documented for their role in developing pesticides and herbicides due to their ability to interact with biological targets in pests. Researchers have recently reported on using 1-(5-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one as a precursor to novel fungicides that exhibit improved efficacy against resistant strains of fungi. The structural motifs present in this compound allow for fine-tuning of biological activity by introducing modifications such as halogenation or methylation at strategic positions.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits derived from 1-(5-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one. Molecular docking studies have revealed its binding affinity to various protein targets, including enzymes implicated in metabolic pathways and signal transduction cascades. These insights have guided medicinal chemists in designing analogs with enhanced potency and reduced toxicity. For instance, modifications aimed at optimizing the steric profile of the allylamine group have led to compounds with improved solubility and pharmacokinetic properties.

The growing interest in green chemistry has also influenced the synthesis of 1-(5-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one. Researchers are increasingly adopting solvent-free conditions and biocatalytic methods to minimize environmental impact. Enzymatic approaches, such as transaminase-mediated synthesis, offer a sustainable alternative to traditional chemical transformations by reducing waste generation and energy consumption. Such innovations align with global efforts to promote sustainable drug discovery practices.

In conclusion, 1-(5-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one (CAS No. 1025717-28-5) represents a significant asset in modern chemical synthesis and drug development. Its unique structural features enable diverse applications across pharmaceuticals and agrochemicals, while advancements in synthetic methodologies continue to enhance its accessibility. As research progresses, this compound is expected to play an increasingly important role in addressing complex biological challenges through innovative molecular design.